Cas no 61183-21-9 (4-Oxazolecarboxylic acid, 2-(1-hydroxyethyl)-5-methyl-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-(1-hydroxyethyl)-5-methyl-, methyl ester
• CAS No: 61183-21-9
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 489463
• PubChem ID: 71398557
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-(1-hydroxyethyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(1-hydroxyethyl)-5-methyl-, methyl ester
• methyl 2-(1-hydroxyethyl)-5-methyl-1,3-oxazole-4-carboxylate
• DTXSID80819975
• SCHEMBL21639196
• Methyl 2-(1-hydroxyethyl)-5-methyloxazole-4-carboxylate
• 61183-21-9

• Inchi： 1S/C8H11NO4/c1-4(10)7-9-6(5(2)13-7)8(11)12-3/h4,10H,1-3H3
• InChI Key： KXQNUNVQTQGMMJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)N=C1C(C)O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56